Cas no 83826-18-0 (4-(diethylamino) (2-dodecenyl)-4-oxo-Butanoic acid)

• Product name: 4-(diethylamino) (2-dodecenyl)-4-oxo-Butanoic acid
• CAS No: 83826-18-0
• MF: C₂₀H₃₇NO₃
• MW: 339.51268
• CID: 709350
• PubChem ID: 57354028

4-(diethylamino) (2-dodecenyl)-4-oxo-Butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino) (2-dodecenyl)-4-oxo-Butanoic acid
• 2-[2-(diethylamino)-2-oxoethyl]tetradec-4-enoic acid
• DTXSID50722644
• 83826-18-0

• Inchi： 1S/C20H37NO3/c1-4-7-8-9-10-11-12-13-14-15-16-18(20(23)24)17-19(22)21(5-2)6-3/h14-15,18H,4-13,16-17H2,1-3H3,(H,23,24)
• InChI Key： QCTQPOCKQMMSMP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC=CCC(CC(=O)N(CC)CC)C(=O)O

Computed Properties

• Exact Mass: 339.27734404g/mol
• Monoisotopic Mass: 339.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 5.5